5-ethyl-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C21H26N4O3S2/c1-2-16-9-10-20(29-16)30(27,28)22-15-19-17-7-3-4-8-18(17)21(26)25(23-19)14-13-24-11-5-6-12-24/h3-4,7-10,22H,2,5-6,11-15H2,1H3
• InChI Key: YKIOTNWAVNRZRL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCC2=NN(C(=O)C3=CC=CC=C32)CCN4CCCC4
• Molecular Formula: C21H26N4O3S2
• Molecular Weight: 446.6 g/mol

Description

5-ethyl-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C21H26N4O3S2 and its molecular weight is 446.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Compounds containing sulfonamido moieties, similar to 5-ethyl-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)thiophene-2-sulfonamide, have been synthesized and evaluated for their antibacterial properties. The synthesis involved reacting various active methylene compounds to produce heterocyclic derivatives like pyran, pyridine, and pyridazine, as well as pyrazole and oxazole derivatives through the reactivity of precursor hydrazone towards hydrazine derivatives. A selection of these synthesized compounds demonstrated high antibacterial activities, emphasizing the potential of sulfonamido-containing compounds in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Antimicrobial and Antitumor Agents

A novel series of compounds, including those with structures related to 5-ethyl-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)thiophene-2-sulfonamide, have been synthesized with carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides as key intermediates. These compounds were evaluated for their in vitro activity against various human tumor cell lines, such as liver, colon, and lung cancer, and showed significant antitumor activities. Additionally, they were screened for antibacterial activity, with some showing high effectiveness against both Gram-positive and Gram-negative bacteria, highlighting their dual potential as antimicrobial and antitumor agents (Hafez, Alsalamah, & El-Gazzar, 2017).

Chemical Synthesis and Medicinal Chemistry

In the realm of medicinal chemistry, the structural complexity and potential biological activity of compounds like 5-ethyl-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)thiophene-2-sulfonamide have led to the exploration of their synthesis and potential therapeutic applications. For instance, N-alkylated arylsulfonamides of (aryloxy)ethyl piperidines have been studied for their selectivity towards 5-HT7 receptors versus a multireceptor profile, offering insights into the design of selective receptor ligands or multifunctional agents for treating complex diseases. Such studies underscore the importance of structural modifications in achieving desired biological activities and therapeutic potentials (Canale et al., 2016).